Citric acid monohydrate

Specification

• Description: Citric acid monohydrate is an organic molecular entity.; Citric Acid Monohydrate is a tricarboxylic acid found in citrus fruits. Citric acid is used as an excipient in pharmaceutical preparations due to its antioxidant properties. It maintains stability of active ingredients and is used as a preservative. It is also used as an acidulant to control pH and acts as an anticoagulant by chelating calcium in blood.; A key intermediate in metabolism. It is an acid compound found in citrus fruits. The salts of citric acid (citrates) can be used as anticoagulants due to their calcium chelating ability.; See also: Citric Acid (broader); Citric Acid monohydrate; Sodium Bicarbonate (component of); Citric Acid Monohydrate; Potassium Citrate (component of) ... View More ...
• CAS No.: 5949-29-1
• Molecular Formula: C6H8O7.H2O; C6H8O7.H2O; HOOCCH2C(OH)(COOH)CH2COOH.H2O; C6H10O8
• Molecular Weight: 210.14 g/mol
• IUPAC Name: 2-hydroxypropane-1,2,3-tricarboxylic acid;hydrate
• Standard InChI: InChI=1S/C6H8O7.H2O/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);1H2
• Standard InChI Key: YASYEJJMZJALEJ-UHFFFAOYSA-N
• SMILES: C(C(=O)O)C(CC(=O)O)(C(=O)O)O.O
• Canonical SMILES: C(C(=O)O)C(CC(=O)O)(C(=O)O)O.O
• Melting Point: 135 °C